Cas no 337966-00-4 (2-(2-Bromo-phenyl)-propylamine)

• Product Name: 2-(2-Bromo-phenyl)-propylamine
• CAS No: 337966-00-4
• MF: C₉H₁₂BrN
• MW: 214.102281570435
• CID: 1459773
• PubChem ID: 22026330
• Update Time: 2024-03-01

2-(2-Bromo-phenyl)-propylamine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 2-bromo-b-methyl-
• 2-(2-Bromo-phenyl)-propylamine
• 2-(2-bromophenyl)propan-1-amine

• Inchi： 1S/C9H12BrN/c1-7(6-11)8-4-2-3-5-9(8)10/h2-5,7H,6,11H2,1H3
• InChI Key： CRNLZUICRPVNBC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C)CN

Computed Properties

• Exact Mass: 213.01531g/mol
• Monoisotopic Mass: 213.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines